Trimethobenzamide
Trimethobenzamide
Trimethobenzamide is an orally available, antiemetic agent used in the therapy of nausea and vomiting associated with medications and gastrointestinal, viral and other illnesses. Trimethobenzamide has not been linked convincingly to elevations in serum enzymes during therapy or to cases of clinically apparent liver injury with jaundice.
Trimethobenzamide, also known as T-gen or tebamide, belongs to the class of organic compounds known as n-benzylbenzamides. N-benzylbenzamides are compounds containing a benzamide moiety that is N-linked to a benzyl group. Trimethobenzamide is a drug which is used for the treatment of postoperative nausea and vomiting and for nausea associated with gastroenteritis. Trimethobenzamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Trimethobenzamide has been detected in multiple biofluids, such as urine and blood. Within the cell, trimethobenzamide is primarily located in the membrane (predicted from logP).
Trimethobenzamide is the amide obtained by formal condensation of 3,4,5-trihydroxybenzoic acid with 4-[2-(N,N-dimethylamino)ethoxy]benzylamine. It is used to prevent nausea and vomitting in humans. It has a role as an antiemetic. It is a tertiary amino compound and a member of benzamides.
Trimethobenzamide, also known as T-gen or tebamide, belongs to the class of organic compounds known as n-benzylbenzamides. N-benzylbenzamides are compounds containing a benzamide moiety that is N-linked to a benzyl group. Trimethobenzamide is a drug which is used for the treatment of postoperative nausea and vomiting and for nausea associated with gastroenteritis. Trimethobenzamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Trimethobenzamide has been detected in multiple biofluids, such as urine and blood. Within the cell, trimethobenzamide is primarily located in the membrane (predicted from logP).
Trimethobenzamide is the amide obtained by formal condensation of 3,4,5-trihydroxybenzoic acid with 4-[2-(N,N-dimethylamino)ethoxy]benzylamine. It is used to prevent nausea and vomitting in humans. It has a role as an antiemetic. It is a tertiary amino compound and a member of benzamides.
Brand Name:
Vulcanchem
CAS No.:
138-56-7
VCID:
VC0196071
InChI:
InChI=1S/C21H28N2O5/c1-23(2)10-11-28-17-8-6-15(7-9-17)14-22-21(24)16-12-18(25-3)20(27-5)19(13-16)26-4/h6-9,12-13H,10-11,14H2,1-5H3,(H,22,24)
SMILES:
CN(C)CCOC1=CC=C(C=C1)CNC(=O)C2=CC(=C(C(=C2)OC)OC)OC
Molecular Formula:
C21H28N2O5
Molecular Weight:
388.5 g/mol
Trimethobenzamide
CAS No.: 138-56-7
Impurities
VCID: VC0196071
Molecular Formula: C21H28N2O5
Molecular Weight: 388.5 g/mol
Purity: > 95%
| CAS No. | 138-56-7 |
|---|---|
| Product Name | Trimethobenzamide |
| Molecular Formula | C21H28N2O5 |
| Molecular Weight | 388.5 g/mol |
| IUPAC Name | N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-3,4,5-trimethoxybenzamide |
| Standard InChI | InChI=1S/C21H28N2O5/c1-23(2)10-11-28-17-8-6-15(7-9-17)14-22-21(24)16-12-18(25-3)20(27-5)19(13-16)26-4/h6-9,12-13H,10-11,14H2,1-5H3,(H,22,24) |
| Standard InChIKey | FEZBIKUBAYAZIU-UHFFFAOYSA-N |
| SMILES | CN(C)CCOC1=CC=C(C=C1)CNC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
| Canonical SMILES | CN(C)CCOC1=CC=C(C=C1)CNC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
| Melting Point | 188.7 °C 188.7°C |
| Physical Description | Solid |
| Description | Trimethobenzamide is an orally available, antiemetic agent used in the therapy of nausea and vomiting associated with medications and gastrointestinal, viral and other illnesses. Trimethobenzamide has not been linked convincingly to elevations in serum enzymes during therapy or to cases of clinically apparent liver injury with jaundice. Trimethobenzamide, also known as T-gen or tebamide, belongs to the class of organic compounds known as n-benzylbenzamides. N-benzylbenzamides are compounds containing a benzamide moiety that is N-linked to a benzyl group. Trimethobenzamide is a drug which is used for the treatment of postoperative nausea and vomiting and for nausea associated with gastroenteritis. Trimethobenzamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Trimethobenzamide has been detected in multiple biofluids, such as urine and blood. Within the cell, trimethobenzamide is primarily located in the membrane (predicted from logP). Trimethobenzamide is the amide obtained by formal condensation of 3,4,5-trihydroxybenzoic acid with 4-[2-(N,N-dimethylamino)ethoxy]benzylamine. It is used to prevent nausea and vomitting in humans. It has a role as an antiemetic. It is a tertiary amino compound and a member of benzamides. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Related CAS | 554-92-7 (mono-hydrochloride) |
| Solubility | 40 mg/L 3.98e-02 g/L |
| Synonyms | 4-(2-dimethylaminoethoxy)-n-(3,4,5-trimethoxybenzoyl)benzylamine; Benzamide, N-[[4-[2-(dimethylamino)ethoxy]phenyl]methyl]-3,4,5-trimethoxy-; N-(4-[2-(Dimethylamino)ethoxy]benzyl)-3,4,5-trimethoxybenzamide; N-[(2-dimethylaminoethoxy)benzyl]-3,4,5-trimethoxyb |
| PubChem Compound | 5577 |
| Last Modified | Nov 11 2021 |
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